Cas no 2225179-72-4 (2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic acid)

• Product Name: 2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic acid
• CAS No: 2225179-72-4
• MF: C₁₁H₁₇BN₂O₃
• MW: 236.08
• CID: 5142184
• PubChem ID: 133554778
• Update Time: 2025-05-21

2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic acid
• [2-methoxy-6-(4-piperidyl)-4-pyridyl]boronic acid
• (2-Methoxy-6-(piperidin-4-yl)pyridin-4-yl)boronic acid
• 2225179-72-4

• Inchi： 1S/C11H17BN2O3/c1-17-11-7-9(12(15)16)6-10(14-11)8-2-4-13-5-3-8/h6-8,13,15-16H,2-5H2,1H3
• InChI Key： GCCPCNJQJXRLKX-UHFFFAOYSA-N
• SMILES： B(C1C=C(C2CCNCC2)N=C(OC)C=1)(O)O

Computed Properties

• Exact Mass: 236.1332226g/mol
• Monoisotopic Mass: 236.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic acid

Introduction to 2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic Acid (CAS No. 2225179-72-4)

2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic acid, identified by the CAS registry number 2225179-72-4, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery, material synthesis, and catalytic processes. The molecule combines a pyridine ring with a boronic acid group and a piperidine substituent, making it versatile for various chemical reactions.

The pyridine ring in 2-Methoxy-6-(piperidin-4-yl)pyridine-4-boronic acid serves as a central scaffold for functionalization. The boronic acid group is particularly valuable in cross-coupling reactions, such as the Suzuki coupling, which is widely used in the synthesis of complex organic molecules. Recent studies have highlighted the efficiency of this compound in forming stable carbon-carbon bonds under mild reaction conditions, making it a preferred choice for researchers in medicinal chemistry.

The presence of the piperidine substituent introduces additional complexity to the molecule, enhancing its potential for bioactivity. Piperidine rings are known for their ability to form hydrogen bonds and interact with biological targets, which is crucial in drug design. Recent research has explored the use of this compound as a building block for creating bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, CAS No. 2225179-72-4 has been prepared through various routes, including nucleophilic aromatic substitution and boronate esterification. These methods have been optimized to ensure high yields and purity, which are essential for its application in advanced chemical processes.

The structural versatility of 2-Methoxy-6-(piperidin-4-yl)< strong pyridine strong > makes it a valuable tool in material science as well. Its ability to participate in metal-mediated coupling reactions has been exploited in the synthesis of novel materials with tailored electronic properties. Recent advancements in this area have demonstrated its potential in creating conjugated systems for applications in electronics and optoelectronics.

In conclusion, < strong > CAS No. 179 strong > - 7 - 4 strong > represents a multifaceted compound with significant implications across various fields of chemistry. Its unique combination of structural features and reactivity positions it as an essential component in modern chemical research and development.